Tert-butyl [1-amino-3-(methylsulfanyl)propan-2-yl]carbamate

• Molecular Formula: C9H20N2O2S
• Molecular Weight: 220.33 g/mol
• IUPAC Name: tert-butyl N-(1-amino-3-methylsulfanylpropan-2-yl)carbamate
• InChI: InChI=1S/C9H20N2O2S/c1-9(2,3)13-8(12)11-7(5-10)6-14-4/h7H,5-6,10H2,1-4H3,(H,11,12)
• InChI Key: XARYSMKYFMEKKB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CN)CSC

Description

Tert-butyl [1-amino-3-(methylsulfanyl)propan-2-yl]carbamate is a useful research compound. Its molecular formula is C9H20N2O2S and its molecular weight is 220.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl [1-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-(methylsulfanyl)propan-2-yl]carbamate (from Step 3 of PrepEx 4.11) (10.0 g, 28.6 mmol) in ethanol (150 mL) was added dropwise hydrazine hydrate (15.7 g, 286 mmol) at 0° C. and then the reaction mixture was allowed to warm to ambient temperature. After 30 minutes, the reaction mixture was heated to reflux. After two hours, the reaction mixture was cooled, filtered, and concentrated under reduced pressure. The residue was purified by chromatography on silica gel to give tert-butyl [1-amino-3-(methylsulfanyl)propan-2-yl]carbamate. MS ESI calc'd. for C9H21N2O2S [M+H]+ 221. found 221. 1H NMR (400 MHz, CD3OD) δ 3.66-3.63 (m, 1H), 2.83-2.79 (m, 1H), 2.64-2.50 (m, 3H), 2.12 (s, 3H), 1.45 (s, 9H).